Cas no 1263286-38-9 (tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate
• CAS No: 1263286-38-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6166257
• PubChem ID: 46941891
• Update Time: 2025-05-20

tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate
• tert-butyl 4-[(oxiran-2-yl)methoxy]piperidine-1-carboxylate
• 1263286-38-9
• AKOS015898974
• tert-Butyl 4-(2-oxiranylmethoxy)-1-piperidinecarboxylate, AldrichCPR
• 4-Oxiranylmethoxy-piperidine-1-carboxylic acid tert-butyl ester
• EN300-1708291

• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(15)14-6-4-10(5-7-14)16-8-11-9-17-11/h10-11H,4-9H2,1-3H3
• InChI Key： XYOKTTJFKNPBRF-UHFFFAOYSA-N
• SMILES： O(CC1CO1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Additional information on tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate (CAS: 1263286-38-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate (CAS: 1263286-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This epoxide-containing piperidine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the construction of complex pharmacophores. Recent studies have highlighted its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutically relevant compounds.

One of the most notable applications of tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate is its role in the synthesis of covalent inhibitors. The reactive epoxide moiety allows for selective modification of target proteins, enabling the design of irreversible inhibitors with enhanced potency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of EGFR inhibitors, resulting in improved target engagement and prolonged pharmacodynamic effects.

In addition to its use in covalent inhibitor design, this compound has shown promise in the development of PROTACs (Proteolysis Targeting Chimeras). The oxirane ring can serve as a linker between the target-binding moiety and the E3 ligase-recruiting element, facilitating the targeted degradation of disease-causing proteins. Recent preclinical studies have reported the successful application of derivatives of 1263286-38-9 in the degradation of challenging targets such as KRAS and MYC.

The synthetic versatility of tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate has been further demonstrated in the construction of spirocyclic compounds. Researchers have utilized the strained epoxide ring as a handle for ring-opening reactions, enabling the rapid assembly of structurally diverse compound libraries. A 2024 Nature Communications paper described an innovative approach using this building block to generate a collection of spirooxindoles with potent anticancer activity.

From a safety and pharmacokinetic perspective, recent ADME studies have shown that derivatives of 1263286-38-9 generally exhibit favorable drug-like properties. The tert-butyl carbamate group enhances metabolic stability while the piperidine scaffold contributes to good membrane permeability. However, researchers note that careful optimization of the epoxide reactivity is required to balance target engagement with potential off-target effects.

Looking forward, the unique chemical properties of tert-butyl 4-(oxiran-2-yl)methoxypiperidine-1-carboxylate position it as a valuable tool in emerging areas such as targeted protein degradation and covalent drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory diseases. Continued research is expected to further expand its applications in medicinal chemistry and chemical biology.